Cas no 1174541-27-5 (6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid)

• Product Name: 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid
• CAS No: 1174541-27-5
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD23106066
• CID: 4561559
• PubChem ID: 72208014
• Update Time: 2024-11-04

6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,2-difluoro-1,3-benzodioxole-5-carboxylic acid
• 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid
• 6-amino-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid
• PB37521
• 6-Amino-2,2-difluoro-1,3-benzodioxole-5-carboxylicacid
• MFCD23106066
• SB20803
• 6-amino-2,2-difluorobenzo[d][1,3]dioxole-5-carboxylic acid
• 1174541-27-5
• EN300-9602071
• CS-0057587
• P13587

• MDL： MFCD23106066
• Inchi： 1S/C8H5F2NO4/c9-8(10)14-5-1-3(7(12)13)4(11)2-6(5)15-8/h1-2H,11H2,(H,12,13)
• InChI Key： HXZOVDGSMJZADX-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=C(C(O)=O)C=C2OC1(F)F

Computed Properties

• Exact Mass: 217.01866396g/mol
• Monoisotopic Mass: 217.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles